Cas no 1804137-91-4 (3-Bromo-1-(2-chloro-5-(methylthio)phenyl)propan-1-one)
3-Bromo-1-(2-chloro-5-(methylthio)phenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-1-(2-chloro-5-(methylthio)phenyl)propan-1-one
-
- Inchi: 1S/C10H10BrClOS/c1-14-7-2-3-9(12)8(6-7)10(13)4-5-11/h2-3,6H,4-5H2,1H3
- InChI Key: MHHBGCMJQBSSAI-UHFFFAOYSA-N
- SMILES: BrCCC(C1C(=CC=C(C=1)SC)Cl)=O
Computed Properties
- Exact Mass: 291.93243 g/mol
- Monoisotopic Mass: 291.93243 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 293.61
- XLogP3: 3.4
- Topological Polar Surface Area: 42.4
3-Bromo-1-(2-chloro-5-(methylthio)phenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013018628-250mg |
3-Bromo-1-(2-chloro-5-(methylthio)phenyl)propan-1-one |
1804137-91-4 | 97% | 250mg |
475.20 USD | 2021-06-25 | |
| Alichem | A013018628-500mg |
3-Bromo-1-(2-chloro-5-(methylthio)phenyl)propan-1-one |
1804137-91-4 | 97% | 500mg |
847.60 USD | 2021-06-25 | |
| Alichem | A013018628-1g |
3-Bromo-1-(2-chloro-5-(methylthio)phenyl)propan-1-one |
1804137-91-4 | 97% | 1g |
1,534.70 USD | 2021-06-25 |
3-Bromo-1-(2-chloro-5-(methylthio)phenyl)propan-1-one Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 3-Bromo-1-(2-chloro-5-(methylthio)phenyl)propan-1-one
Recent Advances in the Study of 3-Bromo-1-(2-chloro-5-(methylthio)phenyl)propan-1-one (CAS: 1804137-91-4)
The compound 3-Bromo-1-(2-chloro-5-(methylthio)phenyl)propan-1-one (CAS: 1804137-91-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.
Recent studies have highlighted the unique structural features of 3-Bromo-1-(2-chloro-5-(methylthio)phenyl)propan-1-one, which make it a promising candidate for further investigation. The compound's bromo and chloro substituents, along with the methylthio group, contribute to its reactivity and potential interactions with biological targets. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, paving the way for more extensive biological evaluations.
In vitro studies have demonstrated that 3-Bromo-1-(2-chloro-5-(methylthio)phenyl)propan-1-one exhibits notable activity against specific enzyme targets, including kinases and proteases, which are often implicated in various disease pathways. Preliminary data suggest that this compound may serve as a lead molecule for the development of novel inhibitors with improved selectivity and potency. Further mechanistic studies are underway to elucidate its mode of action and potential off-target effects.
Moreover, recent publications have explored the compound's potential in addressing unmet medical needs, such as resistant infections and certain types of cancer. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the translation of these findings into preclinical development. The compound's pharmacokinetic properties, including its stability and bioavailability, are currently under investigation to assess its suitability for in vivo applications.
In conclusion, 3-Bromo-1-(2-chloro-5-(methylthio)phenyl)propan-1-one represents a promising scaffold for further exploration in medicinal chemistry. Its unique structural attributes and preliminary biological activity warrant continued research to fully unlock its therapeutic potential. Future studies should focus on optimizing its pharmacological profile and evaluating its efficacy in relevant disease models.
1804137-91-4 (3-Bromo-1-(2-chloro-5-(methylthio)phenyl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)